Cas no 28172-53-4 (2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid)

• Product Name: 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid
• CAS No: 28172-53-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 1433838
• Update Time: 2025-06-13

2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[(4-methoxybenzoyl)amino]-
• 2-[(4-methoxyphenyl)formamido]-2-phenylacetic acid
• Benzeneacetic acid, α-[(4-methoxybenzoyl)amino]-
• 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid

• Inchi： 1S/C16H15NO4/c1-21-13-9-7-12(8-10-13)15(18)17-14(16(19)20)11-5-3-2-4-6-11/h2-10,14H,1H3,(H,17,18)(H,19,20)
• InChI Key： MBNRIDZSQPHJRF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)O)NC(C1C=CC(OC)=CC=1)=O

Additional information on 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid

Introduction to 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid (CAS No. 28172-53-4)

2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 28172-53-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising a formamido group and two phenyl rings, has garnered attention due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry.

The structural motif of 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid consists of an N-substituted formamide linked to a phenylacetic acid moiety, with an additional phenyl group attached to the formamide nitrogen. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of the 4-Methoxyphenyl group introduces a hydroxymethyl substituent that can participate in hydrogen bonding interactions, while the two phenyl rings contribute to hydrophobicity and potential π-π stacking interactions, which are crucial for molecular recognition processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The formamido group in 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid is particularly noteworthy, as it serves as a versatile intermediate in the synthesis of more complex pharmacophores. This functionality has been explored in the development of protease inhibitors, kinase inhibitors, and other enzyme-targeting agents. The dual phenyl rings further enhance the compound's potential by providing multiple interaction points with biological targets, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the 4-Methoxyphenyl position have been shown to modulate binding affinity and selectivity in target enzymes. Similarly, variations in the phenylacetic acid moiety have allowed for fine-tuning of solubility and metabolic stability, which are critical factors in drug development.

The compound's relevance is further underscored by its application in synthetic methodologies that bridge organic chemistry with medicinal chemistry. The formamido group can undergo various transformations, including condensation reactions with carbonyl compounds to form amides or imides, which are pivotal in constructing more complex molecular architectures. Additionally, the phenyl rings can be functionalized through electrophilic or nucleophilic aromatic substitution reactions, enabling the introduction of diverse substituents that may enhance biological activity.

Recent advancements in computational chemistry have also highlighted the importance of 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid as a virtual scaffold. Molecular docking studies have demonstrated its potential binding interactions with various biological targets, including receptors and enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. These virtual screening approaches have accelerated the identification of lead compounds for further optimization.

The synthesis of 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the phenyl ring motifs efficiently.

In conclusion, 2-(4-Methoxyphenyl)formamido-2-phenylacetic Acid (CAS No. 28172-53-4) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing molecules with tailored biological activities, while its versatility in synthetic transformations allows for extensive molecular diversification. As our understanding of drug design principles continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.